Cas no 1805165-71-2 (Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate
• CAS No: 1805165-71-2
• MF: C₁₀H₅F₄NO₂
• MW: 247.14581656456
• CID: 4795563
• Update Time: 2025-11-01

Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F4NO2/c1-17-9(16)5-2-3-7(10(12,13)14)6(4-15)8(5)11/h2-3H,1H3
• InChI Key： JNGWJBQHCQPIDO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(F)(F)F)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate (CAS: 1805165-71-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate (CAS: 1805165-71-2) is a fluorinated aromatic ester that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of cyano, fluoro, and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate as a key building block for the synthesis of novel kinase inhibitors. The study demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting compounds, while the cyano and fluoro substituents contribute to improved binding affinity with target proteins. The compound was successfully incorporated into a series of derivatives exhibiting potent inhibitory activity against tyrosine kinases implicated in cancer progression.

Another significant application of Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate was reported in a 2024 ACS Chemical Biology article, where it was used to develop fluorescent probes for imaging cellular processes. The fluorinated aromatic core of the compound provided excellent photophysical properties, enabling real-time visualization of enzyme activity in live cells. This research highlights the compound's potential as a tool for studying biological mechanisms and screening drug candidates.

Recent advancements in synthetic methodologies have also facilitated the scalable production of Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate, as described in a 2023 Organic Process Research & Development paper. The authors optimized a multi-step synthesis route, achieving high yields and purity suitable for industrial applications. This progress addresses previous challenges in the large-scale preparation of fluorinated aromatic compounds, paving the way for broader utilization in pharmaceutical manufacturing.

In conclusion, Methyl 3-cyano-2-fluoro-4-(trifluoromethyl)benzoate (CAS: 1805165-71-2) represents a promising scaffold in modern drug discovery and chemical biology. Its unique structural attributes enable diverse applications, from kinase inhibitor development to cellular imaging. Continued research into its derivatives and synthetic accessibility is expected to further expand its impact in the field.